Cas no 1255147-69-3 (N-(7-Oxo-1,7-dihydropyrazolo1,5-apyrimidin-6-yl)benzamide)

• Product Name: N-(7-Oxo-1,7-dihydropyrazolo1,5-apyrimidin-6-yl)benzamide
• CAS No: 1255147-69-3
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• MDL: MFCD18064605
• CID: 4691439
• Update Time: 2025-10-19

N-(7-Oxo-1,7-dihydropyrazolo1,5-apyrimidin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• T4226
• N-{7-oxo-1H-pyrazolo[1,5-a]pyrimidin-6-yl}benzamide
• benzamide, N-(1,7-dihydro-7-oxopyrazolo[1,5-a]pyrimidin-6-yl)-
• N-(7-Oxo-1,7-dihydropyrazolo1,5-apyrimidin-6-yl)benzamide

• MDL： MFCD18064605
• Inchi： 1S/C13H10N4O2/c18-12(9-4-2-1-3-5-9)16-10-8-14-11-6-7-15-17(11)13(10)19/h1-8,15H,(H,16,18)
• InChI Key： OYCHDJNIXIWJLF-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C2C=CNN21)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 501
• Topological Polar Surface Area: 73.8

Additional information on N-(7-Oxo-1,7-dihydropyrazolo1,5-apyrimidin-6-yl)benzamide

N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide (CAS No. 1255147-69-3): An Overview

N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide (CAS No. 1255147-69-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name or CAS number, is a member of the pyrazolopyrimidine class of molecules. Pyrazolopyrimidines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide makes it a promising candidate for various therapeutic applications.

The chemical structure of N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide consists of a benzamide moiety attached to a pyrazolopyrimidine ring system. The presence of the benzamide group imparts additional stability and solubility to the molecule, which can be advantageous in drug formulation and delivery. The pyrazolopyrimidine ring system is characterized by its unique electronic and steric properties, which contribute to its biological activity.

Recent studies have highlighted the potential of N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide has shown promise in cancer research. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

To further explore the potential of N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for Phase II trials to evaluate its efficacy in specific patient populations. Early results from these trials are promising and suggest that N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide could be an effective treatment option for various inflammatory and cancer conditions.

In conclusion, N-(7-Oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)benzamide (CAS No. 1255147-69-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various disease states.